Cas no 51336-43-7 (Ethyl 2-(2-formyl-4-nitrophenoxy)acetate)

• Product Name: Ethyl 2-(2-formyl-4-nitrophenoxy)acetate
• CAS No: 51336-43-7
• MF: C₁₁H₁₁NO₆
• MW: 253.208143472672
• MDL: MFCD00052131
• CID: 935193
• PubChem ID: 4737192
• Update Time: 2025-06-07

Ethyl 2-(2-formyl-4-nitrophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL-2-FORMYL PHENOXY ACETATE
• ethyl 2-(2-formyl-4-nitrophenoxy)acetate
• DXUFJURFUFMTBG-UHFFFAOYSA-N
• SBB039648
• ST50130258
• 2-(ethoxycarbonyl)methoxy-5-nitrobenzaldehyde
• ethyl2-(2-formyl-4-nitrophenoxy)acetate
• AKOS000268121
• BCA33643
• CS-15076
• Ethyl (2-formyl-4-nitrophenoxy)acetate
• 51336-43-7
• SCHEMBL7799400
• DA-05325
• CS-M3517
• Ethyl 2-(2-formyl-4-nitrophenoxy)acetate

• MDL： MFCD00052131
• Inchi： 1S/C11H11NO6/c1-2-17-11(14)7-18-10-4-3-9(12(15)16)5-8(10)6-13/h3-6H,2,7H2,1H3
• InChI Key： DXUFJURFUFMTBG-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1C=CC(=CC=1C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.05863707g/mol
• Monoisotopic Mass: 253.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 2-(2-formyl-4-nitrophenoxy)acetate

Recent Advances in the Application of Ethyl 2-(2-formyl-4-nitrophenoxy)acetate (CAS: 51336-43-7) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(2-formyl-4-nitrophenoxy)acetate (CAS: 51336-43-7) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and infectious diseases. This research brief consolidates the latest findings on the applications, synthetic methodologies, and mechanistic insights associated with this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-(2-formyl-4-nitrophenoxy)acetate as a precursor in the synthesis of potent anti-inflammatory agents. Researchers utilized this compound to develop a series of nitroaromatic derivatives, which exhibited significant inhibition of cyclooxygenase-2 (COX-2) with minimal gastrointestinal side effects. The study underscored the compound's role in enhancing the selectivity and efficacy of COX-2 inhibitors, paving the way for safer anti-inflammatory drugs.

In another breakthrough, a team from the University of Cambridge reported the use of Ethyl 2-(2-formyl-4-nitrophenoxy)acetate in the design of antimicrobial peptides. By incorporating this compound into peptide backbones, the researchers achieved enhanced membrane permeability and stability against enzymatic degradation. The resulting peptides showed broad-spectrum activity against multidrug-resistant bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. This innovative approach, detailed in Nature Chemical Biology, opens new avenues for combating antibiotic resistance.

Recent advancements in synthetic chemistry have also focused on optimizing the production of Ethyl 2-(2-formyl-4-nitrophenoxy)acetate. A 2024 Organic Process Research & Development article described a green chemistry approach using catalytic hydrogenation, which improved yield (85%) and reduced hazardous waste generation. This method aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Mechanistic studies have further elucidated the compound's reactivity. Density functional theory (DFT) calculations, as reported in Chemical Communications, revealed that the electron-withdrawing nitro group in Ethyl 2-(2-formyl-4-nitrophenoxy)acetate facilitates nucleophilic aromatic substitution, making it a versatile building block for heterocyclic compounds. This theoretical insight has guided the design of more efficient synthetic routes for pharmacologically active molecules.

Looking ahead, Ethyl 2-(2-formyl-4-nitrophenoxy)acetate continues to attract attention in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano study suggest its potential as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and controlled release properties could improve therapeutic indices. Clinical translation of these findings is anticipated within the next 3-5 years.

In conclusion, Ethyl 2-(2-formyl-4-nitrophenoxy)acetate (51336-43-7) remains a compound of significant interest in pharmaceutical research. Its multifaceted applications—from anti-inflammatory drug development to antimicrobial strategies and green synthesis—demonstrate its enduring value in addressing contemporary healthcare challenges. Continued investigation into its chemical properties and biological interactions will likely yield further innovations in medicinal chemistry.